Cas no 62932-92-7 (2-Bromo-1-(3,5-dihydroxyphenyl)ethanone)

• Product Name: 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone
• CAS No: 62932-92-7
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD03265442
• CID: 499685
• Update Time: 2025-05-21

2-Bromo-1-(3,5-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone
• Ethanone, 2-bromo-1-(3,5-dihydroxyphenyl)-

• MDL： MFCD03265442
• Inchi： 1S/C8H7BrO3/c9-4-8(12)5-1-6(10)3-7(11)2-5/h1-3,10-11H,4H2
• InChI Key： WUXKAYZEXYAYIT-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 229.95800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53000
• LogP: 1.67540

Additional information on 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone

Introduction to 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 62932-92-7)

2-Bromo-1-(3,5-dihydroxyphenyl)ethanone, with the CAS number 62932-92-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom and two hydroxyl groups on the phenyl ring, which contribute to its diverse chemical reactivity and potential biological activities.

The chemical structure of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone consists of a benzene ring substituted with two hydroxyl groups at the 3 and 5 positions, and a bromine atom attached to the ethanone moiety. This configuration imparts specific properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone in several areas of biomedical research. One notable application is its use as an intermediate in the synthesis of bioactive compounds. The presence of the bromine atom allows for facile functionalization through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions can be utilized to introduce a wide range of functional groups, thereby expanding the chemical diversity and biological activity of the resulting compounds.

In addition to its synthetic utility, 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone has shown promising pharmacological properties. Research has indicated that this compound exhibits antioxidant activity, which is attributed to the presence of the hydroxyl groups on the phenyl ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Furthermore, studies have explored the anti-inflammatory potential of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone. Inflammation is a complex biological response that involves multiple signaling pathways and mediators. The ability of this compound to modulate these pathways suggests its potential as a therapeutic agent for inflammatory diseases. Preliminary in vitro and in vivo experiments have demonstrated that 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The structural similarity of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone to natural products has also sparked interest in its use as a lead compound for drug discovery. Natural products have been a rich source of bioactive molecules with diverse therapeutic applications. By modifying the structure of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone, researchers can potentially develop more potent and selective analogs with improved pharmacological profiles.

In conclusion, 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 62932-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of chemical biology and drug discovery.